N-Butylbenzenesulfonamide-d9
N-Butylbenzenesulfonamide-d9
N-butylbenzenesulfonamide is a sulfonamide that is benzenesulfonamide substituted by a butyl group at the nitrogen atom. It has been isolated from the plant Prunus africana and has been shown to exhibit antiandrogenic activity. It has a role as a neurotoxin and a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
3622-84-2
VCID:
VC0124962
InChI:
InChI=1S/C10H15NO2S/c1-2-3-9-11-14(12,13)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3
SMILES:
CCCCNS(=O)(=O)C1=CC=CC=C1
Molecular Formula:
C10H15NO2S
Molecular Weight:
213.3 g/mol
N-Butylbenzenesulfonamide-d9
CAS No.: 3622-84-2
Reference Standards
VCID: VC0124962
Molecular Formula: C10H15NO2S
Molecular Weight: 213.3 g/mol
CAS No. | 3622-84-2 |
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Product Name | N-Butylbenzenesulfonamide-d9 |
Molecular Formula | C10H15NO2S |
Molecular Weight | 213.3 g/mol |
IUPAC Name | N-butylbenzenesulfonamide |
Standard InChI | InChI=1S/C10H15NO2S/c1-2-3-9-11-14(12,13)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3 |
Standard InChIKey | IPRJXAGUEGOFGG-UHFFFAOYSA-N |
SMILES | CCCCNS(=O)(=O)C1=CC=CC=C1 |
Canonical SMILES | CCCCNS(=O)(=O)C1=CC=CC=C1 |
Boiling Point | 314 °C 314.0 °C |
Physical Description | Liquid; OtherSolid; PelletsLargeCrystals |
Description | N-butylbenzenesulfonamide is a sulfonamide that is benzenesulfonamide substituted by a butyl group at the nitrogen atom. It has been isolated from the plant Prunus africana and has been shown to exhibit antiandrogenic activity. It has a role as a neurotoxin and a plant metabolite. |
Synonyms | AK 551-d9; BBSA-d9; BM 4-d9; BM 4 (sulfonamide); Benzenesulfonic acid butylamide-d9; Cetamoll BMB-d9; Dellatol BBS-d9; N-(n-Butyl)benzenesulfonamide-d9; NSC 3536-d9; Plasthall BSA-d9; Plastomoll BMB-d9; Topcizer 7-d9; Uniplex 214-d9; |
PubChem Compound | 19241 |
Last Modified | Nov 11 2021 |
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